Cas no 215309-12-9 (Androst-5-en-17-one,3-(acetyloxy)-7-hydroperoxy-, (3b,7b)- (9CI))

• Product Name: Androst-5-en-17-one,3-(acetyloxy)-7-hydroperoxy-, (3b,7b)- (9CI)
• CAS No: 215309-12-9
• MF: C₂₁H₃₀O₅
• MW: 362.459907054901
• CID: 243094
• PubChem ID: 45092575
• Update Time: 2025-04-19

Androst-5-en-17-one,3-(acetyloxy)-7-hydroperoxy-, (3b,7b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androst-5-en-17-one,3-(acetyloxy)-7-hydroperoxy-, (3b,7b)- (9CI)
• 3b-Acetoxy-7b-hydroperoxyandrost-5-en-17-one
• [(3S,7R,8R,9S,10R,13S,14S)-7-hydroperoxy-10,13-dimethyl-17-oxo-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-yl] acetate
• 215309-12-9
• (3beta)-7-Hydroperoxy-17-oxoandrost-5-en-3-yl acetate
• DTXSID40667015

• Inchi： 1S/C21H30O5/c1-12(22)25-14-6-8-20(2)13(10-14)11-17(26-24)19-15-4-5-18(23)21(15,3)9-7-16(19)20/h11,14-17,19,24H,4-10H2,1-3H3/t14-,15-,16-,17-,19-,20-,21-/m0/s1
• InChI Key： HDOAVFDXGPMIQG-DGWDJNBYSA-N
• SMILES： O([C@H]1C=C2C[C@H](CC[C@]2(C)[C@H]2CC[C@]3(C)C(CC[C@H]3[C@@H]21)=O)OC(C)=O)O

Computed Properties

• Exact Mass: 362.20932405g/mol
• Monoisotopic Mass: 362.20932405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.8Ų